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Compound of Interest

Compound Name: 2-Methoxyethyl methacrylate

Cat. No.: B1202943

Essential Safety and Handling Guide for 2-
Methoxyethyl Methacrylate

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2-Methoxyethyl methacrylate (2-MEMA). The following procedural
guidance is designed for researchers, scientists, and professionals in drug development to
ensure safe laboratory operations.

Hazard Summary

2-Methoxyethyl methacrylate is a hazardous chemical that requires strict adherence to safety
protocols. It is classified as a combustible liquid and can cause irritation to the skin, eyes, and
respiratory system.[1][2] It may also cause an allergic skin reaction.[2] Ingestion may lead to
nausea, vomiting, and pain.[3]
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Hazard Type

Description

GHS Classification

Skin Contact

Causes skin irritation and may

cause an allergic skin reaction.

[2]

Skin Irritation (Category 2)[2],
Skin Sensitization (Category
1B)[2]

Eye Contact

Causes serious eye irritation.

[2]

Eye Irritation (Category 2)[2]

May cause respiratory

Specific target organ toxicity,

Inhalation T single exposure (Category 3)
irritation.[2]
[2]
Combustible liquid. Vapors o
- ) _ Flammable Liquids (Category
Flammability may form explosive mixtures

with air and can flash back.[4]

3)[4]

Reproductive Toxicity

May damage fertility or the
unborn child.[4]

Reproductive Toxicity
(Category 1B)[4]

Operational Plan: Handling and Disposal

Adherence to a systematic operational plan is critical for minimizing exposure and ensuring

safety. The following workflow outlines the necessary steps from preparation to disposal.
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Work in Well-Ventilated Area
(Fume Hood)

Ensure Access to Eyewash

& Safety Shower

Remove Ignition Sources

1. Preparation & Engineering Controls

2. Personal Protectivie Equipment (PPE)

Don Chemical Goggles
& Face Shield

Don Chemical-Resistant Gloves
(e.g., PVC, Nitrile)

Don Protective Clothing
(Lab Coat, Apron)

3. Chemiczvl Handling

Ground/Bond Containers
During Transfer

l

Avoid Inhalation, Ingestion,
& Skin/Eye Contact

;

Keep Container Tightly Closed

When Not in Use

Dispose of Contaminated PPE
& Materials as Hazardous Waste

Wash Hands Thoroughly
with Soap & Water

4. Decontamination & Disposal

Dispose of Excess Chemical

via Approved Waste Plant

Click to download full resolution via product page

Caption: Workflow for safely handling 2-Methoxyethyl methacrylate.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent personal exposure.[1] Selections must be

based on the specific tasks and potential for exposure.

Body Area

Required Equipment

Specifications & Best
Practices

Eyes / Face

Chemical safety goggles

and/or a full face shield.[3]

Contact lenses should not be
worn as they can absorb and
concentrate irritants.[3] Eye
and face protection should
comply with OSHA 29 CFR
1910.133 or European
Standard EN166.[5]

Hands

Chemical protective gloves.[3]

Recommended materials
include PVC, nitrile, or
neoprene.[3][6] Methacrylates
can penetrate glove materials,
so gloves should be inspected
before use and replaced
frequently, especially after
direct contact.[6][7]

Body

Protective overalls, PVC
apron, or a PVC protective
suit.[3]

Wear appropriate protective
clothing to prevent skin
exposure.[5] Contaminated
work clothing should not be
allowed out of the workplace
and should be laundered

separately.[3][5]

Respiratory

Use only in a well-ventilated

area or under a fume hood.[1]

[3]

If ventilation is inadequate or
for spill response, use an
appropriate NIOSH-certified
respirator based on
professional judgment of

exposure levels.[1][3]
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Procedural Guidance
Handling and Storage

» Ventilation: Always handle 2-MEMA in a well-ventilated area or inside a chemical fume hood
to minimize inhalation exposure.[1][3]

« Ignition Sources: This is a combustible liquid.[1] Keep it away from heat, sparks, open
flames, and other ignition sources.[8] Do not smoke in the handling area.[3][8]

» Personal Contact: Avoid all personal contact, including inhalation and contact with skin and
eyes.[3][8] Do not eat, drink, or smoke when using this product.[3]

e Hygiene: Always wash hands thoroughly with soap and water after handling.[3]

o Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[8] Protect
containers from physical damage and store away from incompatible materials such as acids,
alkalies, and strong oxidizers.[3]

Spill Response

e Minor Spills: Remove all ignition sources.[3] Absorb the spill with inert material such as sand,
earth, or vermiculite.[3] Collect the absorbed material and residue into labeled containers for
disposal.[3]

o Major Spills: Evacuate the area and move upwind.[3] Alert emergency responders.[3]
Responders must wear a self-contained breathing apparatus and full protective clothing.[3]
Contain the spill to prevent it from entering drains or water courses.[3]

First Aid Measures

o Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, removing
contact lenses if present and easy to do.[4] Seek immediate medical attention.

» Skin Contact: Immediately remove all contaminated clothing.[3] Flush skin with running water
and soap if available.[3] If skin irritation or a rash occurs, seek medical attention.[5]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.nbinno.com/article/other-organic-chemicals/navigating-hazards-safe-handling-2-hydroxyethyl-methacrylate-hema
https://datasheets.scbt.com/sc-230265.pdf
https://www.nbinno.com/article/other-organic-chemicals/navigating-hazards-safe-handling-2-hydroxyethyl-methacrylate-hema
https://www.chemicalbook.com/msds/2-methoxyethyl-acrylate.htm
https://datasheets.scbt.com/sc-230265.pdf
https://www.chemicalbook.com/msds/2-methoxyethyl-acrylate.htm
https://datasheets.scbt.com/sc-230265.pdf
https://www.chemicalbook.com/msds/2-methoxyethyl-acrylate.htm
https://www.chemicalbook.com/msds/2-methoxyethyl-acrylate.htm
https://datasheets.scbt.com/sc-230265.pdf
https://www.chemicalbook.com/msds/2-methoxyethyl-acrylate.htm
https://datasheets.scbt.com/sc-230265.pdf
https://datasheets.scbt.com/sc-230265.pdf
https://datasheets.scbt.com/sc-230265.pdf
https://datasheets.scbt.com/sc-230265.pdf
https://datasheets.scbt.com/sc-230265.pdf
https://datasheets.scbt.com/sc-230265.pdf
https://datasheets.scbt.com/sc-230265.pdf
https://datasheets.scbt.com/sc-230265.pdf
https://www.fishersci.com/store/msds?partNumber=AAL11902&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-230265.pdf
https://datasheets.scbt.com/sc-230265.pdf
https://www.fishersci.com/store/msds?partNumber=AC156332500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

 Inhalation: Move the person to fresh air.[4] If the person is not breathing, apply artificial
respiration.[3]

 Ingestion: Do NOT induce vomiting.[4][8] Rinse the mouth with water and consult a physician
immediately.[8]

Disposal Plan

o Waste Generation: All contaminated items, including gloves, absorbent materials, and empty
containers, must be treated as hazardous waste.

» Disposal Method: Waste must be disposed of in accordance with local, regional, and national
regulations.[9] Consult a licensed professional waste disposal service to dispose of this
material.[3] This may involve incineration in a chemical incinerator equipped with an
afterburner and scrubber.

o Containers: Do not reuse empty containers. Handle uncleaned containers as you would the
product itself.[9] They can be recycled if possible or disposed of in an authorized landfill.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methoxyethyl methacrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202943#personal-protective-equipment-for-
handling-2-methoxyethyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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